Cas no 65151-21-5 (Benzene, 1,2,5-trichloro-4-methyl-3-nitro-)

• Product Name: Benzene, 1,2,5-trichloro-4-methyl-3-nitro-
• CAS No: 65151-21-5
• MF: C₇H₄Cl₃NO₂
• MW: 240.471158981323
• CID: 1684293
• PubChem ID: 71376791
• Update Time: 2025-04-21

Benzene, 1,2,5-trichloro-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,5-trichloro-4-methyl-3-nitro-
• 1,2,5-trichloro-4-methyl-3-nitrobenzene
• DTXSID00799462
• SCHEMBL14211584
• 65151-21-5

• Inchi： 1S/C7H4Cl3NO2/c1-3-4(8)2-5(9)6(10)7(3)11(12)13/h2H,1H3
• InChI Key： MVLXSKXYTRPVGW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 238.93092
• Monoisotopic Mass: 238.930761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14